Cas no 2227739-83-3 (rac-(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropylmethanamine
• CAS No: 2227739-83-3
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 5927229
• PubChem ID: 165850646
• Update Time: 2025-06-10

rac-(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropylmethanamine
• EN300-1950380
• rac-[(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropyl]methanamine
• 2227739-83-3

• Inchi： 1S/C7H12F3N/c8-7(9,10)2-1-5-3-6(5)4-11/h5-6H,1-4,11H2/t5-,6+/m1/s1
• InChI Key： OSJHYFNLKWOAKE-RITPCOANSA-N
• SMILES： FC(CC[C@@H]1C[C@H]1CN)(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropylmethanamine

Rac-(1R,2R)-2-(3,3,3-Trifluoropropyl)cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropylmethanamine, identified by the CAS number 2227739-83-3, is a chemically synthesized molecule with unique structural and functional properties. This compound belongs to the class of cyclopropane derivatives and has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. The molecule's structure features a cyclopropane ring substituted with a trifluoropropyl group and an amine functional group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The unique strain energy associated with the cyclopropane ring can lead to interesting reactivity and selectivity in chemical reactions. In the case of rac-(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropylmethanamine, the trifluoropropyl substituent introduces additional electronic effects and steric hindrance, which can be exploited in designing bioactive molecules. Researchers have explored its potential as a precursor for synthesizing complex heterocyclic compounds and have demonstrated its utility in asymmetric synthesis.

The synthesis of rac-(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropylmethanamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of a cyclopropylamine derivative with a trifluoropropyl halide under basic conditions. The stereochemistry of the product is influenced by the choice of starting materials and reaction conditions. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is crucial for its application in chiral chemistry.

In terms of applications, rac-(1R,2R)-2-(3,3,3-trifluoropropyl)cyclopropylmethanamine has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various types of reactions, such as nucleophilic substitutions and cycloadditions, makes it a valuable tool in medicinal chemistry. For instance, researchers have utilized this compound to construct complex ring systems that mimic natural product frameworks. Additionally, its fluorinated substituent contributes to enhanced metabolic stability and lipophilicity—properties that are desirable in drug candidates.

The pharmacological potential of rac-(1R,^>)---cyclopropylmethanamine has been explored in several studies. Preclinical data suggest that it may exhibit activity against certain enzyme targets associated with neurodegenerative diseases and cancer. However, further research is required to fully understand its biological effects and safety profile.

In conclusion,rac-(1R, ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ,)-)-cyclopropylmethanamine) is a fascinating compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design novel bioactive molecules. As research continues to uncover new insights into its properties and potential uses,CAS number ( CAS No: )CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS number ( CAS No: ) CAS No: